Cas no 627489-14-9 (5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid)

• Product Name: 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid
• CAS No: 627489-14-9
• MF: C₁₂H₉FN₂O₄S
• MW: 296.274265050888
• MDL: MFCD05885534
• CID: 5653830
• PubChem ID: 2052692
• Update Time: 2025-06-07

5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 5-[[(4-fluorophenyl)sulfonyl]amino]-

• MDL： MFCD05885534
• Inchi： 1S/C12H9FN2O4S/c13-9-1-3-11(4-2-9)20(18,19)15-10-5-8(12(16)17)6-14-7-10/h1-7,15H,(H,16,17)
• InChI Key： LXSBANJPQYFVEQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(NS(C2=CC=C(F)C=C2)(=O)=O)C=C1C(O)=O

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 514.4±60.0 °C(Predicted)
• pka: 7.21±0.40(Predicted)

Additional information on 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid

Introduction to 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic Acid (CAS No. 627489-14-9)

5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid, with the CAS number 627489-14-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive interest among scientists and researchers. The unique structure of this molecule, featuring a pyridine-3-carboxylic acid moiety linked to a 4-fluorobenzenesulfonamido group, contributes to its versatile applications in drug discovery and development.

The pyridine ring is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets. The presence of the fluorine atom in the benzenesulfonamido group enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. These structural features make 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid a valuable scaffold for developing novel pharmaceuticals.

In recent years, there has been growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both pyridine and sulfonamide functionalities. These compounds have shown potential in various therapeutic areas, including oncology, inflammation, and infectious diseases. The< strong>4-fluorobenzenesulfonamido group, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. This has led to several patents and publications highlighting its utility in designing small-molecule inhibitors.

The synthesis of 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve high yields and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the compound.

The biological activity of 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid has been explored in various preclinical studies. Researchers have investigated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Preliminary results suggest that this compound exhibits inhibitory activity against several target proteins, making it a promising candidate for further development. Additionally, its interaction with DNA and RNA has been studied to understand its mechanism of action.

The pharmacokinetic properties of 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid are also of great interest. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution, which are essential characteristics for an effective drug candidate. Furthermore, its metabolic stability suggests that it can be administered repeatedly without significant degradation in vivo.

In conclusion, 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid (CAS No. 627489-14-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.